![molecular formula C19H18N4OS B6508599 N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide CAS No. 872701-58-1](/img/structure/B6508599.png)
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide (N-DMPPA) is an important and versatile synthetic compound. It has a wide range of applications in scientific research, particularly in the fields of biochemistry, physiology, and pharmacology. N-DMPPA is a biologically active compound, and its mechanism of action is not fully understood. In
Scientific Research Applications
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide has a wide range of applications in scientific research. It has been used in a variety of studies to investigate the biochemical and physiological effects of compounds on cells and organisms. For example, it has been used to study the effects of drugs on the human body, to examine the effects of environmental toxins on human health, and to investigate the effects of compounds on the growth and development of organisms. This compound has also been used in studies of the structure and function of proteins and enzymes, as well as in studies of the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes and acetylcholinesterase. It is also believed to act as an agonist of certain G-protein coupled receptors, such as the 5-HT2A receptor. In addition, it is believed to act as an antagonist of certain G-protein coupled receptors, such as the 5-HT1A receptor.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes and acetylcholinesterase. It has also been shown to stimulate the release of certain neurotransmitters, such as serotonin and dopamine. In addition, it has been shown to act as an agonist of certain G-protein coupled receptors, such as the 5-HT2A receptor.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. In addition, it is non-toxic and has a low potential for adverse side effects. However, it is important to note that this compound is not water soluble, so it must be dissolved in an organic solvent prior to use.
Future Directions
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide has a wide range of potential applications in scientific research. Future research should focus on further exploring its mechanism of action, and its effects on biochemical and physiological processes. In addition, further research should focus on developing new synthesis methods for this compound, and new applications for this compound in drug development and environmental toxicology. Finally, further research should focus on exploring the potential therapeutic applications of this compound in the treatment of various diseases.
Synthesis Methods
N-(3,5-dimethylphenyl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide can be synthesized using a three-step reaction sequence. The first step involves the reaction of 3,5-dimethylphenyl isocyanide and 6-pyridin-3-ylpyridazin-3-yl sulfanyl acetamide in the presence of triethylamine in dichloromethane. The second step involves the reaction of the resulting intermediate with 2-chloro-N,N-dimethylacetamide in the presence of potassium carbonate in dimethylformamide. The third and final step involves the reaction of the resulting intermediate with 4-dimethylaminopyridine in the presence of sodium bicarbonate in dimethyl sulfoxide.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4OS/c1-13-8-14(2)10-16(9-13)21-18(24)12-25-19-6-5-17(22-23-19)15-4-3-7-20-11-15/h3-11H,12H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNOZMOCYRBLSGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.